N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c1-12-9-10-13(2)16(11-12)23-20(25)18-14(3)22-21(27)24-19(18)15-7-5-6-8-17(15)26-4/h5-11,19H,1-4H3,(H,23,25)(H2,22,24,27)
• InChI Key: MBKXBNNUCCVKKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(NC(=S)NC2C3=CC=CC=C3OC)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has led to the synthesis of various compounds with structures similar to the specified chemical, demonstrating diverse chemical reactions and synthesis methods. For example, the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents due to their COX-1/COX-2 inhibition and analgesic activities, as highlighted by Abu‐Hashem et al. (2020) in their study on molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Begum and Vasundhara (2009) focused on the preparation and crystal structure analysis of two reduced pyrimidine derivatives, enriching the understanding of their molecular framework (Begum & Vasundhara, 2009).

Biological Applications

Several studies have synthesized derivatives of tetrahydropyrimidines to evaluate their potential as biological agents. Akbari et al. (2008) synthesized new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and its derivatives, showcasing significant antimicrobial activities against bacterial and fungal growth (Akbari et al., 2008).

Antiviral and Antimicrobial Properties

Research on the modification and synthesis of pyrimidines, such as the work by Renau et al. (1996), delves into the antiviral activity of pyrrolo[2,3-d]pyrimidines derivatives, specifically against human cytomegalovirus (HCMV) and herpes simplex virus (HSV-1), emphasizing the critical role of certain substituents for antiviral activity (Renau et al., 1996).

Advanced Materials and Catalysis

The synthesis of aromatic polyamides with pendant dimethoxy-substituted triphenylamine (TPA) units by Chang and Liou (2008) showcases the utility of pyrimidine derivatives in the development of novel materials with electrochromic properties (Chang & Liou, 2008).